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Compound of Interest

Compound Name: (R)-(+)-Propylene carbonate

Cat. No.: B016679

Essential Safety and Handling Guide for (R)-(+)-
Propylene Carbonate

(R)-(+)-Propylene carbonate, a colorless to pale yellow liquid, is a valuable solvent in various
research and development applications.[1] While it presents a low hazard in typical industrial
use, proper handling and the use of appropriate personal protective equipment (PPE) are
crucial to ensure the safety of laboratory personnel.[2] This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to support
researchers, scientists, and drug development professionals.

Hazard Identification and Immediate Precautions

(R)-(+)-Propylene carbonate is known to cause skin and serious eye irritation.[3][4][5] It may
also cause respiratory irritation.[3][4] Key precautionary statements include avoiding breathing
vapors or mist and washing hands and face thoroughly after handling.[3][4][5] In case of
contact with eyes, rinse cautiously with water for several minutes.[3][4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the specific laboratory procedures
and the potential for exposure. Below is a summary of recommended PPE for handling (R)-(+)-
Propylene carbonate.
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) Recommended Standards and
Protection Type ] o Purpose
Equipment Specifications

Safety glasses with

side-shields or tightly
EN166 (EU) or NIOSH To prevent eye

(US) approved.[4][6] contact and serious
[7] eye irritation.[3][5]

Eye and Face fitting safety goggles.
Protection [41[6][7] A face shield
may be necessary for

splash protection.[8]

Chemically impervious
gloves (e.g., nitrile

rubber).[8][9][10] Gloves must satisfy

Impervious clothing or o To prevent skin
) ] EU Directive S
Skin Protection a lab coat.[4][8] An contact and irritation.
89/686/EEC and the
apron and over-boots [3][5]

standard EN 374.[4]
are recommended to

avoid skin

sensitization.[8]

NIOSH (US) or CEN
(EV) approved

Generally not required  respirators.[4] For

with adequate nuisance exposures, a
ventilation.[2] If P95 (US) or P1 (EU)
) ) exposure limits are particle respirator can To prevent respiratory
Respiratory Protection o ) S
exceeded or irritation be used. For higher- tract irritation.[3][4]
occurs, use an level protection, use
approved respirator.[2] OV/AG/P99 (US) or
[6] ABEK-P2 (EU)

respirator cartridges.

[4]

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is essential to prevent contamination.

Donning Sequence:
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Hand Hygiene: Wash and dry hands thoroughly.
Gown/Apron: Put on the lab coat or apron, ensuring it is securely fastened.
Respiratory Protection (if required): Fit the respirator to your face, ensuring a proper seal.

Eye and Face Protection: Put on safety goggles or glasses. If needed, place the face shield
over the safety glasses.

Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Sequence:

Gloves: Remove gloves using a proper technique to avoid skin contact with the outer
surface.[4]

Gown/Apron: Remove the lab coat or apron by unfastening it and rolling it inside-out.
Hand Hygiene: Wash and dry hands.

Eye and Face Protection: Remove the face shield and/or goggles from the back.
Respiratory Protection (if required): Remove the respirator from the back.

Final Hand Hygiene: Wash and dry hands thoroughly.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when handling (R)-(+)-Propylene carbonate.
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PPE Selection for (R)-(+)-Propylene Carbonate Handling

Task Assessment

Start: Identify Handling Task

Routine Handling vs. Spill/Emergency

Routine

Spill or Emergency

Routine Handling
Enhanced PPE:
Standard PPE: - Chemical Goggles
- Safety Glasses with Side Shields - Face Shield
- Nitrile Gloves - Double Gloves (Nitrile)
- Lab Coat - Chemical Resistant Apron/Suit
- Respiratory Protection (as needed)

Proceed with Task

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Disposal and Emergency Plans

Disposal: Surplus and non-recyclable solutions should be offered to a licensed disposal
company.[4] Contaminated packaging should be disposed of as unused product.[4] Do not let

the product enter drains.[4]
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Spills: In the event of a spill, evacuate personnel to a safe area.[4] Ensure adequate ventilation.
[4] Use personal protective equipment, including respiratory protection if necessary.[4] Absorb
the spill with inert material such as sand or earth and place it in a suitable, closed container for
disposal.[2][11]

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2][12]

o Skin Contact: Flush skin with plenty of water and soap.[11][12] Remove contaminated
clothing and wash it before reuse.[2][5]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propylene carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016679#personal-protective-equipment-for-handling-
r-propylene-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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